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Compound of Interest

Compound Name: Silabolin

Cat. No.: B1207733

Disclaimer: Due to the historically secretive nature of Soviet-era research on anabolic-
androgenic steroids (AAS), publicly available, peer-reviewed data on Silabolin is scarce. This
guide synthesizes the available information and, where direct data for Silabolin is unavailable,
provides data for its parent compound, nandrolone, and its active metabolite, norethandrolone,
to offer a comprehensive technical overview. This information is intended for research and
informational purposes only.

Introduction

Silabolin (Cuna6onuH) is an injectable anabolic steroid that was developed and officially
registered in the Soviet Union.[1] It was utilized as a long-acting anabolic agent with purported
low androgenic activity, finding application in various clinical settings to promote protein
synthesis and aid in recovery from trauma, surgery, and debilitating illnesses. The development
of Silabolin was part of a broader state-sponsored effort in the USSR to research and utilize
performance-enhancing substances in sports, a program that was often shrouded in secrecy.

This technical guide provides an in-depth look at the historical development of Silabolin, its
chemical properties, inferred pharmacological profile, and the general experimental
approaches likely used in its evaluation during the Soviet era.

Chemical and Physical Properties

Silabolin is a derivative of nandrolone (19-nortestosterone) and is chemically designated as
the 17-trimethylsilyl ether of ethylestrenol.
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Chemical Name

17-ethyl-17-(trimethylsilyloxy)estr-4-en-3-one

Molecular Formula C22H3602Si

Molecular Weight 360.6 g/mol

CAS Number 77572-72-6

Appearance White or creamy-white crystalline powder
Solubility Practically insoluble in water, soluble in ethanol

and vegetable oll

Inferred Pharmacological Profile

Direct and comprehensive pharmacological data for Silabolin from Soviet studies is not readily

available. However, based on its chemical structure as a nandrolone derivative and its likely

metabolism to norethandrolone, we can infer its general pharmacological characteristics.

Anabolic and Androgenic Activity

The primary goal of Soviet steroid research was to synthesize compounds with a high anabolic-

to-androgenic ratio, maximizing muscle-building effects while minimizing masculinizing side

effects. While the precise ratio for Silabolin is not documented in available literature, data for

its parent compounds provide an estimate.

Compound Anabolic:Androgenic Ratio (approximate)
Testosterone 1:1

Nandrolone 10:1

Norethandrolone 20:1

It is plausible that Silabolin was developed with the aim of achieving an anabolic:androgenic

ratio comparable to or greater than that of nandrolone and norethandrolone.

Pharmacokinetics
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Silabolin was formulated as a long-acting injectable preparation. The trimethylsilyl ether group
at the C17a position was likely designed to increase its lipid solubility and create a depot effect
at the site of injection, allowing for a slow release of the active compound. The duration of
action is reported to be 10-14 days following a single intramuscular injection.

Parameter Inferred Value/Characteristic

Administration Intramuscular injection in an oil-based solution

Likely hydrolyzed to its active metabolite,

Metabolism
norethandrolone
) Long, consistent with a 10-14 day duration of
Half-life ]
action
Excretion Primarily renal

Experimental Protocols

Specific experimental protocols for the synthesis and testing of Silabolin from Soviet sources
are not publicly accessible. The following represents a plausible reconstruction of the
methodologies that would have been employed, based on standard practices in steroid
chemistry and pharmacology of that era.

Hypothetical Synthesis Workflow

The synthesis of Silabolin would have likely started from a nandrolone precursor and involved
a multi-step process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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